Cas no 16933-15-6 (Tricyclo[2.2.1.02,6]heptane-3-butanol,a,a,2,3-tetramethyl-, (1R,3R,6S)-rel- (9CI))

• Product Name: Tricyclo[2.2.1.02,6]heptane-3-butanol,a,a,2,3-tetramethyl-, (1R,3R,6S)-rel- (9CI)
• CAS No: 16933-15-6
• MF: C₁₅H₂₆O
• MW: 222.366344928741
• CID: 150862
• Update Time: 2024-01-25

Tricyclo[2.2.1.02,6]heptane-3-butanol,a,a,2,3-tetramethyl-, (1R,3R,6S)-rel- (9CI) Chemical and Physical Properties

Names and Identifiers

• Tricyclo[2.2.1.02,6]heptane-3-butanol,a,a,2,3-tetramethyl-, (1R,3R,6S)-rel- (9CI)
• 13-Hydroxy-a-santalene
• a-Santalene, 13-hydroxy-
• Tricyclo[2.2.1.02,6]heptane-3-butanol,a,a,2,3-tetramethyl-, stereoisomer (8CI)
• Tricyclo[2.2.1.02,6]heptane-3-butanol, α,α,2,3-tetramethyl-, (1R,3R,6S)-rel- (9CI)

• Inchi： 1S/C15H26O/c1-9(2)5-11(16)8-14(3)10-6-12-13(7-10)15(12,14)4/h9-13,16H,5-8H2,1-4H3/t10?,11-,12-,13+,14?,15?/m0/s1
• InChI Key： NKFDKXCNPRIKRX-WSLAACFZSA-N
• SMILES： [C@@]12([H])CC3C[C@]1([H])C2(C)C3(C)C[C@@H](O)CC(C)C

Computed Properties

• Exact Mass: 272.08309

Experimental Properties

• Density: 1.008±0.06 g/cm3(Predicted)
• Boiling Point: 268.5±8.0 °C(Predicted)
• PSA: 52.54
• pka: 15.32±0.29(Predicted)